(3Z)-9-Methyl-3-undecene

• CAS No.: 74630-50-5
• Molecular Formula: C12H24
• Molecular Weight: 168.32 g/mol
• IUPAC Name: 9-methylundec-3-ene
• InChI: InChI=1S/C12H24/c1-4-6-7-8-9-10-11-12(3)5-2/h6-7,12H,4-5,8-11H2,1-3H3
• InChI Key: RTETXCZSLJTHLA-UHFFFAOYSA-N
• Canonical SMILES: CCC=CCCCCC(C)CC

Description

(3Z)-9-Methyl-3-undecene (CAS: 74630-50-5) is a monounsaturated hydrocarbon with the molecular formula C₁₂H₂₄. Its structure features an 11-carbon chain (undecene) with a Z-configured double bond at the 3rd position and a methyl group substituent at the 9th carbon (Fig. 1). The Z-configuration denotes that the higher-priority groups on both carbons of the double bond are on the same side, influencing its stereochemical and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3Z)-9-Methyl-3-undecene can be achieved through various methods, including:

Wittig Reaction: This method involves the reaction of a phosphonium ylide with an aldehyde or ketone to form the desired alkene. The reaction conditions typically include the use of a strong base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in an aprotic solvent like tetrahydrofuran (THF).

Hydroboration-Oxidation: This method involves the addition of borane (BH3) to an alkyne, followed by oxidation with hydrogen peroxide (H2O2) in the presence of a base like sodium hydroxide (NaOH). This reaction proceeds with anti-Markovnikov selectivity, leading to the formation of the desired alkene.

Industrial Production Methods

Industrial production of (3Z)-9-Methyl-3-undecene may involve large-scale Wittig reactions or hydroboration-oxidation processes, optimized for high yield and purity. The choice of method depends on factors such as cost, availability of starting materials, and desired scale of production.

Chemical Reactions Analysis

Types of Reactions

(3Z)-9-Methyl-3-undecene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form epoxides or diols. Common oxidizing agents include m-chloroperoxybenzoic acid (mCPBA) for epoxidation and osmium tetroxide (OsO4) for dihydroxylation.

Reduction: Hydrogenation of the double bond using catalysts such as palladium on carbon (Pd/C) can convert the alkene to the corresponding alkane.

Substitution: The compound can undergo halogenation reactions, where halogens such as chlorine (Cl2) or bromine (Br2) add across the double bond to form vicinal dihalides.

Common Reagents and Conditions

Oxidation: mCPBA, OsO4, H2O2

Reduction: H2, Pd/C

Substitution: Cl2, Br2

Major Products

Epoxides: Formed from epoxidation reactions.

Diols: Formed from dihydroxylation reactions.

Alkanes: Formed from hydrogenation reactions.

Dihalides: Formed from halogenation reactions.

Scientific Research Applications

(3Z)-9-Methyl-3-undecene has various applications in scientific research, including:

Chemistry: Used as a model compound in studies of alkene reactivity and stereochemistry.

Biology: Investigated for its potential role in biological signaling pathways and as a precursor for bioactive molecules.

Medicine: Explored for its potential therapeutic properties and as an intermediate in the synthesis of pharmaceuticals.

Industry: Utilized in the production of specialty chemicals, fragrances, and as a building block for more complex molecules.

Mechanism of Action

The mechanism of action of (3Z)-9-Methyl-3-undecene depends on the specific chemical reactions it undergoes. For example, in oxidation reactions, the compound’s double bond reacts with oxidizing agents to form epoxides or diols. In hydrogenation reactions, the double bond is reduced to form an alkane. The molecular targets and pathways involved vary based on the specific reaction and application.

Comparison with Similar Compounds

6-Methyl-(E)-3-undecene (CAS: 74630-52-7)

Structural Differences :

• Double bond geometry : E-configuration (higher-priority groups on opposite sides).
• Methyl substituent position : 6th carbon (vs. 9th in (3Z)-9-Methyl-3-undecene).

Implications :

• The E-isomer typically exhibits higher thermal stability and lower solubility in polar solvents due to reduced molecular packing efficiency compared to the Z-isomer.

(Z)-4-Methyl-2-decene (CAS: 74630-30-1) and (Z)-7-Methyl-2-decene (CAS: 74630-23-2)

Structural Differences :

• Chain length : 10 carbons (decene) vs. 11 carbons (undecene).
• Double bond position : 2nd carbon (vs. 3rd in (3Z)-9-Methyl-3-undecene).

Implications :

• Shorter chain length reduces molecular weight (C₁₀H₂₀ vs. C₁₂H₂₄), leading to lower boiling points and increased volatility.
• The position of the double bond (proximity to the terminal end) may enhance susceptibility to oxidation or polymerization .

3-Hexene, 1-[[(2-methyl-2-propen-1-yl)oxy]- (3Z)- (CAS: 292605-05-1)

Structural Differences :

• Chain length : 6 carbons (hexene) vs. 11 carbons (undecene).
• Functional group : Ether linkage (-O-) and propenyl substituent.

Implications :

• The ether group introduces polarity, increasing solubility in polar solvents (e.g., ethanol or acetone).
• The shorter chain and branched structure reduce hydrophobicity (logP ≈ 3.5 estimated) compared to (3Z)-9-Methyl-3-undecene (logP ≈ 5.2 estimated) .

9-Octadecenoic Acid (9Z)-, (Tetrahydro-3-Furanyl)Methyl Ester (CAS: 150-81-2)

Structural Differences :

• Chain length: 18 carbons (octadecenoic acid) with a carboxylic acid ester group.
• Z-configuration : Shared stereochemistry but in a fatty acid derivative.

Implications :

• The ester group and long alkyl chain confer high hydrophobicity (XlogP = 6.3) compared to (3Z)-9-Methyl-3-undecene.